Cas no 2228477-00-5 (methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxypropanoate
• CAS No: 2228477-00-5
• MF: C₁₀H₁₁FO₄
• MW: 214.190346956253
• CID: 6190996
• PubChem ID: 165780497
• Update Time: 2025-06-28

methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxypropanoate
• SY339611
• EN300-1792699
• 2228477-00-5

• Inchi： 1S/C10H11FO4/c1-15-10(14)9(13)5-6-2-3-8(12)7(11)4-6/h2-4,9,12-13H,5H2,1H3
• InChI Key： DWEYBZCLGYDVDQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C(=O)OC)O)O

Computed Properties

• Exact Mass: 214.06413699g/mol
• Monoisotopic Mass: 214.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Additional information on methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxypropanoate

Introduction to Methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxypropanoate (CAS No. 2228477-00-5)

Methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxypropanoate (CAS No. 2228477-00-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, holds promise in various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents.

The molecular structure of methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxypropanoate consists of a carboxylic acid ester group linked to a hydroxyl-substituted propanoate backbone, with a fluorine atom and a hydroxyl group attached to a phenyl ring. This arrangement imparts distinct physicochemical properties, making it a valuable intermediate in organic synthesis and a potential candidate for drug discovery programs.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The presence of the fluoro substituent in this compound not only influences its electronic properties but also contributes to its potential as a pharmacophore in medicinal chemistry. The hydroxyl groups further enhance its reactivity, allowing for diverse functionalization strategies that can be exploited in the design of novel molecules.

One of the most compelling aspects of methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxypropanoate is its utility as a building block in the synthesis of more complex pharmacological entities. Researchers have leveraged its structural features to develop inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in the synthesis of compounds with potential anti-inflammatory and antioxidant properties. The hydroxy functionalities provide opportunities for hydrogen bonding interactions, which are crucial for molecule-receptor binding affinity.

The compound's relevance extends to the field of drug metabolism and pharmacokinetics. The fluorine atom can influence the compound's interaction with metabolic enzymes, potentially leading to improved pharmacological profiles. This aspect has been explored in several preclinical studies, where derivatives of this compound have shown promising results in modulating enzyme activity and enhancing drug efficacy.

Recent advancements in computational chemistry have further highlighted the significance of methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxypropanoate. Molecular modeling studies have revealed that its structure is well-suited for binding to specific protein targets, making it an attractive scaffold for rational drug design. These simulations have provided insights into the compound's binding mode and interactions with biological receptors, guiding the optimization of lead compounds for therapeutic applications.

In addition to its pharmaceutical applications, this compound has shown potential in materials science and chemical biology. Its unique structural motifs make it a candidate for designing novel materials with specific functional properties. Researchers are exploring its use in creating polymers and coatings with enhanced durability and biocompatibility.

The synthesis of methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxypropanoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards. These synthetic strategies often involve catalytic processes that minimize waste and improve sustainability.

The safety profile of this compound is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Detailed protocols for storage, handling, and disposal are essential to mitigate any potential risks associated with its use.

The future prospects of methyl 3-(3-fluoro-4-hydroxyphenyl)-2-hydroxypropanoate are vast and multifaceted. Ongoing research aims to uncover new applications and expand its utility in pharmaceuticals, materials science, and beyond. As our understanding of molecular interactions continues to evolve, this compound is poised to play a significant role in shaping the next generation of bioactive molecules and advanced materials.